4-Benzyl-1-(2-pyrrolidino-1-oxoethyl)piperazine

• Molecular Formula: C17H25N3O
• Molecular Weight: 287.4 g/mol
• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C17H25N3O/c21-17(15-18-8-4-5-9-18)20-12-10-19(11-13-20)14-16-6-2-1-3-7-16/h1-3,6-7H,4-5,8-15H2
• InChI Key: ZJCOURCHRUJRBA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC(=O)N2CCN(CC2)CC3=CC=CC=C3

Description

4-Benzyl-1-(2-pyrrolidino-1-oxoethyl)piperazine is a useful research compound. Its molecular formula is C17H25N3O and its molecular weight is 287.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1-benzylpiperazine (500 mg, 2.84 mmol) and Et3N (1.2 ml, 8.52 mmol) in CH2Cl2 (15 ml) was dropwise added 2-chloroacetyl chloride via syringe at -78° C. After stirred at -78° C. for 1 h, pyrrolidine (0.24 ml, 2.84 mmol) was then added into the stirred reaction mixture at -78° C. The reaction mixture was then stirred at room temperature for 22 h, then diluted with CH2Cl2 (100 ml), the reaction mixture was washed with aq. Na2CO3 (15 ml), brine, then dried (MgSO4) and concentrated in vacuo. Flash chromatography of the residue (Fuji NH-silica gel 200-300 mesh 20 g, eluent solvents: hexane:AcOEt=1:1, 1:2, 1:5, to CH2Cl2 :MeOH=200:1, 100:1, 10:1) gave a yellow oil (651 mg, 20% yield).